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Compound of Interest

Compound Name: Cupric perchlorate

Cat. No.: B082784 Get Quote

Cupric Perchlorate: A Comprehensive Technical
Guide
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the physical and chemical properties of

cupric perchlorate, also known as copper(II) perchlorate. The information is curated for

professionals in research, scientific, and drug development fields, with a focus on delivering

precise data and established experimental methodologies.

Physicochemical Properties
Cupric perchlorate is an inorganic compound that is most commonly available as a blue

crystalline hexahydrate.[1] The anhydrous form is a pale green hygroscopic solid.[2] It is a salt

of copper and perchloric acid.[1] The hexahydrate form is highly soluble in water and other

polar solvents.[1][3]

Quantitative Data Summary
The key physical and chemical properties of both anhydrous and hexahydrated cupric
perchlorate are summarized in the tables below for easy reference and comparison.

Table 1: Physical Properties of Cupric Perchlorate
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Property
Anhydrous Cupric
Perchlorate

Cupric Perchlorate
Hexahydrate

Molecular Formula Cu(ClO₄)₂[1] Cu(ClO₄)₂·6H₂O[1]

Molecular Weight 262.45 g/mol [1] 370.54 g/mol [1]

Appearance
Pale green hygroscopic

solid[2]
Blue crystalline solid[1]

Density - 2.225 g/cm³ at 25 °C[1][4]

Melting Point - 82 °C[1]

Boiling Point Decomposes Decomposes at 100–102 °C[1]

Refractive Index (n_D) - 1.505[5]

Table 2: Solubility of Cupric Perchlorate Hexahydrate

Solvent Solubility Temperature

Water 146 g/100 mL[1] 30 °C

Ethanol Soluble[3] -

Methanol Soluble[1] -

Acetone Soluble[1] -

Acetic Acid Soluble[1] -

Diethyl Ether Soluble[1] -

Furfural 69 g/100 mL[1] 20 °C

Chemical Properties and Reactivity
Cupric perchlorate is a potent oxidizing agent, a characteristic derived from the perchlorate

anion.[6] This property, along with its nature as a Lewis acid, makes it a valuable catalyst in

various organic transformations.[6]
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Catalytic Activity
Cupric perchlorate has been effectively employed as a catalyst in several organic synthesis

reactions, including:

Synthesis of Polyhydroquinolines: It catalyzes the four-component condensation reaction of

aldehydes, dimedone, ethyl acetoacetate, and ammonium acetate.[6]

Cyanosilylation of Aldehydes: It serves as a catalyst for the addition of trimethylsilyl cyanide

to aldehydes.[6]

Acetylation: It is used to catalyze the acetylation of alcohols, phenols, amines, and thiols.[6]

Aerobic Oxidation of Alcohols: In conjunction with TEMPO, it facilitates the oxidation of

primary alcohols to aldehydes.[7]

Decomposition
Upon heating, cupric perchlorate decomposes.[1] The hexahydrate form begins to

decompose between 100-102 °C.[1] Like other perchlorates, its decomposition can be

energetic and should be handled with care, especially in the presence of organic materials.[8]

Coordination Chemistry
The perchlorate ion is a weakly coordinating anion, which makes the copper(II) cation readily

available to bond with a wide array of ligands.[6] This property is instrumental in the synthesis

of novel coordination complexes. In its hexahydrated form, the copper(II) ion is coordinated by

six water molecules, forming a distorted octahedral geometry.[6][9]

Experimental Protocols
This section provides detailed methodologies for key experiments involving cupric
perchlorate.

Synthesis of Cupric Perchlorate Hexahydrate
Cupric perchlorate hexahydrate can be prepared through the reaction of copper(II) oxide or

basic copper(II) carbonate with perchloric acid.[1][10]
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Protocol:

In a well-ventilated fume hood, cautiously add a stoichiometric amount of 60-70% perchloric

acid to a suspension of copper(II) oxide (CuO) or basic copper(II) carbonate

(CuCO₃·Cu(OH)₂) in deionized water. The addition should be done slowly and with constant

stirring.

The reaction mixture is gently heated to facilitate the dissolution of the copper salt.

Once the reaction is complete (indicated by the cessation of gas evolution if carbonate is

used and the formation of a clear blue solution), the solution is filtered to remove any

unreacted starting material.

The filtrate is then carefully evaporated to about 60-70% of its original volume.[11]

The concentrated solution is allowed to cool to room temperature, upon which blue crystals

of cupric perchlorate hexahydrate will form.[11]

The crystals are collected by filtration, washed with a small amount of cold deionized water,

and then dried in a desiccator over a suitable drying agent.

Reaction Scheme:

CuO + 2 HClO₄ + 5 H₂O → Cu(ClO₄)₂·6H₂O[1]

CuCO₃·Cu(OH)₂ + 4 HClO₄ + 9 H₂O → 2 Cu(ClO₄)₂·6H₂O + CO₂

Catalytic Synthesis of Polyhydroquinolines
This protocol describes the synthesis of polyhydroquinolines using cupric perchlorate
hexahydrate as a catalyst under ultrasound irradiation.[6]

Protocol:

In a suitable reaction vessel, combine an aromatic aldehyde (1 mmol), dimedone (1 mmol),

ethyl acetoacetate (1 mmol), and ammonium acetate (1.2 mmol).

Add cupric perchlorate hexahydrate (10 mol%) to the mixture.
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Subject the reaction mixture to ultrasound irradiation at room temperature for the time

specified in the relevant literature (typically short reaction times are observed).[6]

Monitor the reaction progress by thin-layer chromatography (TLC).

Upon completion, the reaction mixture is worked up by adding water and extracting the

product with a suitable organic solvent (e.g., ethyl acetate).

The organic layer is dried over anhydrous sodium sulfate, filtered, and the solvent is

removed under reduced pressure.

The crude product is then purified by recrystallization or column chromatography.
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Caption: Workflow for the catalytic synthesis of polyhydroquinolines.

Role in Biological Systems and Signaling Pathways
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While cupric perchlorate itself is not a therapeutic agent, the cupric ion (Cu²⁺) plays a

significant role in various biological processes and has been the subject of research in drug

development.[12][13] Copper is an essential trace element involved in numerous enzymatic

reactions.[14]

Recent studies have shown that copper(II) ions can activate Receptor Tyrosine Kinase (RTK)

signaling pathways in a ligand-independent manner.[15] This activation can promote cellular

processes such as proliferation and wound healing.[15] The proposed mechanism involves the

enhancement of dimerization between monomeric RTKs, which initiates the downstream

signaling cascade.[15]
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Caption: Proposed signaling pathway activation by copper(II) ions.

Safety and Handling
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Cupric perchlorate is a strong oxidizing agent and may cause fire on contact with combustible

materials.[16][17] It is also a skin and eye irritant.[16][17] Appropriate personal protective

equipment, including gloves, safety goggles, and a lab coat, should be worn when handling this

compound.[18] It should be stored in a cool, dry, well-ventilated area away from combustible

materials and moisture.[17][18]

Conclusion
Cupric perchlorate is a versatile inorganic compound with significant applications in both

synthetic chemistry and as a source of bioactive copper ions for research in biological systems.

Its properties as a potent oxidizing agent and a Lewis acid catalyst make it a valuable tool for

organic synthesis. Furthermore, the emerging understanding of the role of copper ions in

cellular signaling pathways opens new avenues for its investigation in the context of drug

development and therapy. Proper handling and safety precautions are paramount when

working with this energetic material.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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